Cas no 2580198-83-8 (ethyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate)

• Product Name: ethyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate
• CAS No: 2580198-83-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5662374
• PubChem ID: 165889792
• Update Time: 2025-05-23

ethyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate
• 2580198-83-8
• EN300-27732064
• ethyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-8(12)10-4-3-9(5-10,6-10)7-11/h2-7,11H2,1H3
• InChI Key： WYDPJRCBOXWKDQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCC(CN)(C1)C2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 4-(aminomethyl)bicyclo2.1.1hexane-1-carboxylate

Ethyl 4-(Aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate: A Comprehensive Overview

Ethyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate, also known by its CAS number 2580198-83-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This bicyclic structure, characterized by its unique bicyclo[2.1.1]hexane framework, has garnered attention due to its potential applications in drug design and development. The compound's structure combines a bicyclic system with an amino group and an ester functional group, making it a versatile molecule for various chemical modifications and biological studies.

The synthesis of ethyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate involves a series of well-established organic reactions, including ring-closing metathesis and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such bicyclic compounds, which are often challenging to prepare due to their rigid structures and steric hindrances.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. The presence of the amino group allows for further functionalization, enabling the creation of bioactive molecules with diverse pharmacological properties. For instance, researchers have explored the use of this compound as a precursor for peptide-like structures, which could exhibit activity against various therapeutic targets, such as proteases or kinases.

In terms of biological activity, preliminary studies have suggested that ethyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate may possess interesting properties relevant to neurodegenerative diseases or cancer therapy. Its rigid bicyclic structure could potentially enhance drug stability and bioavailability, making it an attractive candidate for further preclinical evaluation.

The application of computational chemistry techniques has also shed light on the electronic properties and molecular interactions of this compound. Quantum mechanical calculations have revealed that the amino group plays a critical role in stabilizing certain conformations of the molecule, which could be crucial for its biological activity.

Moreover, recent green chemistry approaches have been applied to the synthesis and characterization of ethyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate. These methods aim to reduce environmental impact while maintaining high yields and product quality, aligning with current trends toward sustainable chemical practices.

In conclusion, ethyl 4-(aminomethyl)bicyclo[2.1.1]hexane-1-carboxylate (CAS No: 2580198-83-8) represents a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel therapeutic agents with enhanced efficacy and selectivity.